4-butoxy-N-(3-imidazol-1-ylpropyl)benzenesulfonamide
Description
“4-butoxy-N-(3-imidazol-1-ylpropyl)benzenesulfonamide” is a chemical compound with the molecular formula C16H23N3O3S and a molecular weight of 337.44 .
Molecular Structure Analysis
The molecular structure of “4-butoxy-N-(3-imidazol-1-ylpropyl)benzenesulfonamide” consists of 16 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Antitumor and Enzyme Inhibition
Sulfonamide derivatives have shown promise in the development of anticancer therapies due to their cytotoxic activities and ability to inhibit enzymes like carbonic anhydrase (CA). For instance, certain sulfonamides demonstrated significant inhibition of human cytosolic isoforms hCA I and II, which could be pivotal in anti-tumor activity studies (Gul et al., 2016). These findings highlight the potential of sulfonamide derivatives in creating targeted cancer therapies by inhibiting specific enzymes associated with tumor growth and metastasis.
Antioxidant and Anti-inflammatory Applications
Sulfonamide compounds incorporating 1,3,5-triazine moieties have been studied for their antioxidant properties and inhibitory activity against enzymes related to diseases like Alzheimer's, Parkinson's, and pigmentation disorders. These compounds showed moderate antioxidant activity and significant inhibition against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting their potential in treating oxidative stress-related diseases and neurodegenerative disorders (Lolak et al., 2020).
Anti-HCV and Anticancer Agents
Novel sulfonamide derivatives have been synthesized with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds have shown promising results in both in vitro and in vivo studies, suggesting their therapeutic potential in treating various diseases, including cancer and hepatitis C virus (HCV) infections (Küçükgüzel et al., 2013).
Pharmacological Evaluation for Neurological Conditions
Sulfonamide derivatives have been evaluated for their pharmacological potential in treating neurological conditions such as cerebral vasospasm post-subarachnoid hemorrhage. Research on specific sulfonamide derivatives like bosentan and PD155080 indicates their effectiveness in preventing delayed cerebral vasospasm, a complication of subarachnoid hemorrhage, showcasing the therapeutic potential of sulfonamides in neurology (Zuccarello et al., 1996).
properties
IUPAC Name |
4-butoxy-N-(3-imidazol-1-ylpropyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3S/c1-2-3-13-22-15-5-7-16(8-6-15)23(20,21)18-9-4-11-19-12-10-17-14-19/h5-8,10,12,14,18H,2-4,9,11,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZYSEXNVGWVTCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)S(=O)(=O)NCCCN2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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